Cas no 110392-78-4 (1H-Benzimidazol-7-ol,2-ethyl-)

1H-Benzimidazol-7-ol,2-ethyl- structure
1H-Benzimidazol-7-ol,2-ethyl- structure
Product Name:1H-Benzimidazol-7-ol,2-ethyl-
CAS No:110392-78-4
MF:C9H10N2O
MW:162.188501834869
CID:128802
Update Time:2024-01-24

1H-Benzimidazol-7-ol,2-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazol-7-ol,2-ethyl-
    • 4(Or7)-Benzimidazolol, 2-ethyl- (6CI)
    • 2-ethyl-1H-benzimidazol-4-ol
    • 4(Or7)-Benzimidazolol,2-ethyl-(6CI)
    • 1H-Benzimidazol-7-ol, 2-ethyl-
    • Inchi: 1S/C9H10N2O/c1-2-8-10-6-4-3-5-7(12)9(6)11-8/h3-5,12H,2H2,1H3,(H,10,11)
    • InChI Key: OYKJWTVFOJZDOC-UHFFFAOYSA-N
    • SMILES: C1(CC)NC2=C(O)C=CC=C2N=1

Computed Properties

  • Exact Mass: 162.0794

Experimental Properties

  • Density: 1.283±0.06 g/cm3(Predicted)
  • Melting Point: 156 °C(Solv: ethyl acetate (141-78-6))
  • Boiling Point: 423.8±18.0 °C(Predicted)
  • PSA: 48.91
  • pka: 9.05±0.40(Predicted)

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